2-(5-Bromothiophene-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(5-bromothiophene-2-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C14H13BrN2O2S2/c15-10-6-5-9(20-10)13(19)17-14-11(12(16)18)7-3-1-2-4-8(7)21-14/h5-6H,1-4H2,(H2,16,18)(H,17,19)
• InChI Key: YRFODQHQGYADSI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(S3)Br)C(=O)N
• Molecular Formula: C14H13BrN2O2S2
• Molecular Weight: 385.3 g/mol

Description

2-(5-Bromothiophene-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C14H13BrN2O2S2 and its molecular weight is 385.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the synthesis of pyrazole-thiophene-based amide derivatives, including the use of 5-Bromothiophene carboxylic acid in various catalytic approaches. These compounds have been analyzed for their non-linear optical (NLO) properties, nuclear magnetic resonance (NMR) data, and other chemical reactivity descriptors through Density Functional Theory (DFT) calculations. This detailed analysis helps in understanding the electronic structure and stability of these compounds, with some showing promising NLO responses and chemical reactivity (Kanwal et al., 2022).

Heterocyclic Syntheses

Another study delved into heterocyclic syntheses from o-halogeno-acids, showcasing the versatility of bromothiophene carboxylic acids in generating thienopyranones and thienopyridinones. This work emphasizes the utility of these compounds in synthesizing complex heterocyclic structures, contributing to the development of novel chemical entities (Ames & Ribeiro, 1975).

Spectral Properties and Dipole Moment Analysis

The absorption and fluorescence spectra of certain Carboxamides, including those similar in structure to the specified compound, have been studied to estimate ground and excited state dipole moments. This research offers insights into the electronic properties of these compounds and their interactions with light, which is crucial for understanding their potential applications in optical materials and sensors (Patil et al., 2011).

Application as Disperse Dyes

Thiophene derivatives have also been investigated for their application as disperse dyes, highlighting the chemical flexibility and utility of these compounds in textile coloring. This application underlines the importance of thiophene-based compounds in industrial applications and their potential for creating new materials with specific coloration properties (Sabnis & Rangnekar, 1989).

Surface Functionalization

Furthermore, the use of thiophene compounds in surface functionalization of semiconductor and metal nanoparticles showcases their role in nanotechnology. The development of organic ligands containing thiophene units for the modification of nanoparticle surfaces is a critical area of research that could lead to advancements in electronics, photonics, and catalysis (Querner et al., 2006).